Cas no 2171470-95-2 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid)
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid
- 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid
- 2171470-95-2
- EN300-1487671
-
- Inchi: 1S/C25H26N2O5/c1-2-22(24(29)30)27-23(28)15-11-12-16(13-15)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,15-16,21-22H,2,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
- InChI Key: IMEUVKJPPMJWEZ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C(NC(C(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.18417193g/mol
- Monoisotopic Mass: 434.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487671-1.0g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487671-50mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-100mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-250mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-500mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-1000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-2500mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-5000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1487671-10000mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid |
2171470-95-2 | 10000mg |
$14487.0 | 2023-09-28 |
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid
Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid (CAS No. 2171470-95-2)
The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid, identified by its CAS No. 2171470-95-2, is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentene ring, and a butanoic acid moiety, making it a versatile intermediate in modern drug discovery and bioconjugation.
In recent years, the demand for Fmoc-protected amino acids like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies prioritize such derivatives for their stability and compatibility with automated synthesis platforms. The cyclopentene ring in its structure also offers unique stereochemical properties, enabling the design of conformationally constrained peptides—a hot topic in targeted drug delivery and enzyme inhibition studies.
From an SEO perspective, users frequently search for terms like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171470-95-2 applications". These queries reflect the growing interest in custom peptide synthesis and high-purity biochemicals. Additionally, the compound’s potential in cancer research and biomarker development aligns with trending topics in precision medicine, further boosting its relevance in scientific literature.
The synthetic utility of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid extends to linker chemistry for protein-protein interaction studies. Its carboxyl group allows efficient conjugation to nanoparticles or fluorescent probes, addressing the need for multifunctional bioprobes in diagnostic imaging. This adaptability has sparked discussions in forums and publications about its use in theranostics—a fusion of therapy and diagnostics.
Quality control is another focal point for buyers. The compound’s HPLC purity, solubility profiles, and storage conditions are frequently queried, emphasizing the need for detailed technical data sheets. Suppliers highlighting batch-to-batch consistency and MS/ NMR characterization data gain traction in B2B marketplaces, as researchers seek reliable sources for GMP-grade intermediates.
In conclusion, CAS 2171470-95-2 represents a niche yet impactful tool in biochemical research. Its dual functionality as a peptide building block and bioconjugation agent positions it at the intersection of innovative therapeutics and diagnostic technologies. As the scientific community explores next-generation biologics, compounds like this will remain pivotal in bridging chemical synthesis with biological applications.
2171470-95-2 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)